methyl 4-((2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)benzoate

• IUPAC Name: methyl 4-[[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C22H18N4O4/c1-30-21(28)16-9-7-15(8-10-16)13-25-18-6-4-12-24-19(18)20(27)26(22(25)29)14-17-5-2-3-11-23-17/h2-12H,13-14H2,1H3
• InChI Key: DXADKZHWCHCEAN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol
• CAS No.: 941901-69-5

Description

Methyl 4-((2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)benzoate is a useful research compound. Its molecular formula is C22H18N4O4 and its molecular weight is 402.41. The purity is usually 95%.
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Scientific Research Applications

Radiotracer Synthesis for Environmental and Metabolic Studies

• "Synthesis of herbicidal ZJ0273 labeled with tritium and carbon‐14" by Yang et al. (2008) discusses a broad-spectrum herbicidal ingredient, ZJ0273, used in weed control. This study involves synthesizing radiolabeled versions of ZJ0273, which could be used as radiotracers to study the metabolism, mode of action, environmental behavior, and fate of this herbicide (Yang, Ye, & Lu, 2008).

Advanced Material Development for Luminescence

• A study titled "Pyridyl substituted 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-ylmethyl)-benzamides with aggregation enhanced emission and multi-stimuli-responsive properties" by Srivastava et al. (2017) examines compounds related to pyridyl substituted benzamides for their luminescent properties in different solutions and states. These compounds show potential for applications in materials science due to their unique optical characteristics (Srivastava et al., 2017).

Synthesis of Fused Pyrimidinones

• "Methyl (Z)-2-[(Benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in the Synthesis of Heterocyclic Systems. Synthesis of (Benzyloxycarbonyl)amino Substituted Fused Pyrimidinones" by Toplak et al. (1999) involves using a related compound for the preparation of various heterocyclic systems. These compounds have potential applications in pharmaceutical and chemical research (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Herbicide Development

• In "Studies of the New Herbicide KIH‐6127. Part III. Synthesis and Structure–Activity Studies of Analogues of KIH‐6127 against Barnyard Grass" by Tamaru et al. (1997), modifications of a prototype herbicide (methyl 6-acetyl-2-[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate) were made to enhance its efficacy against barnyard grass. This research contributes to the development of more effective herbicides (Tamaru et al., 1997).

Cancer Therapy Research

• "Discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an orally active histone deacetylase inhibitor" by Zhou et al. (2008) discusses a compound, MGCD0103, which inhibits histone deacetylases and shows potential as a cancer treatment. This study highlights the role of similar compounds in developing new cancer therapies (Zhou et al., 2008).